(2S)-2-aminopentanedioate;iron(2+)

• CAS No.: 2896-87-9
• Molecular Formula: C5H7FeNO4
• Molecular Weight: 200.96 g/mol
• IUPAC Name: (2S)-2-aminopentanedioate;iron(2+)
• InChI: InChI=1S/C5H9NO4.Fe/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+2/p-2/t3-;/m0./s1
• InChI Key: ITYLKCDBOWEVQX-DFWYDOINSA-L
• Isomeric SMILES: C(CC(=O)[O-])[C@@H](C(=O)[O-])N.[Fe+2]
• Canonical SMILES: C(CC(=O)[O-])C(C(=O)[O-])N.[Fe+2]

Description

(2S)-2-Aminopentanedioate;iron(2+) is an iron(II) complex where the metal center is coordinated with (2S)-2-aminopentanedioate, a chiral amino dicarboxylate ligand. The ligand’s dual carboxylate groups and amino functionality enable strong chelation with iron, stabilizing the +2 oxidation state and influencing redox properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Iron(II) Succinate (Butanedioate;Iron(2+))

Molecular Formula : $ \text{C}4\text{H}4\text{O}_4\cdot\text{Fe}^{2+} $
CAS RN : 10030-90-7
Key Differences :

• Ligand Structure: Succinate lacks the amino group present in (2S)-2-aminopentanedioate, reducing its ability to participate in hydrogen bonding or chiral recognition.
• Solubility: Iron(II) succinate is sparingly soluble in water, whereas the amino group in (2S)-2-aminopentanedioate may enhance solubility through protonation/deprotonation.
• Applications: Succinate complexes are used in industrial catalysis and as iron supplements, while the amino-functionalized analog may have niche roles in asymmetric synthesis or enzyme mimicry.

Data Table: Comparison with Iron(II) Succinate

Property	(2S)-2-Aminopentanedioate;Fe²⁺	Iron(II) Succinate
Ligand Functionality	Amino, carboxylate	Carboxylate only
Chirality	Yes (2S)	No
Solubility (H₂O)	Moderate to high (predicted)	Low
Redox Stability	Higher (amino stabilizes Fe²⁺)	Moderate

Bis(λ²-Iron(2+) Ion) Disulfane Tetrasulfanide (2Fe-2S Cluster)

IUPAC Name : Bis(λ²-iron(2+) ion) disulfane tetrasulfanide
Molecular Formula : $ \text{Fe}2\text{S}2 $ (core structure)
Key Differences :

• Structure: The 2Fe-2S cluster is a sulfide-bridged diiron complex, contrasting with the carboxylate/amino ligand environment in (2S)-2-aminopentanedioate;Fe²⁺.
• Acidity: The 2Fe-2S cluster is weakly acidic (pKa ~6–8), while the amino-carboxylate ligand may buffer pH changes .

Data Table: Comparison with 2Fe-2S Cluster

Property	(2S)-2-Aminopentanedioate;Fe²⁺	2Fe-2S Cluster
Ligand Type	Amino-carboxylate	Sulfide
Redox Activity	Moderate (Fe²⁺/Fe³⁺ possible)	High (electron transfer)
Biological Role	Synthetic/Research	Native (ferredoxins)
Stability in Air	Air-sensitive (Fe²⁺ oxidation)	Stable in anaerobic conditions

Stability and Reactivity

• (2S)-2-Aminopentanedioate;Fe²⁺ is expected to exhibit greater stability in aqueous solutions compared to non-chelated iron(II) salts due to ligand binding. This property is shared with iron(II) succinate but enhanced by the amino group’s additional coordination site .
• The chiral ligand may enable asymmetric catalysis, a feature absent in simpler iron carboxylates or sulfide clusters.

Industrial and Medicinal Potential

• Catalysis: Potential use in enantioselective C–H activation or oxidation reactions, leveraging the chiral ligand environment.
• Pharmaceuticals: Iron(II) complexes with amino-carboxylate ligands are explored for targeted drug delivery, though toxicity profiles require further study.

Limitations and Knowledge Gaps

• Synthesis Data: No direct synthesis or characterization data for (2S)-2-aminopentanedioate;Fe²⁺ is available in the provided evidence, necessitating extrapolation from analogous compounds.
• Experimental Validation: Properties like solubility, redox potentials, and catalytic activity remain theoretical and require empirical validation.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (2S)-2-aminopentanedioate;iron(2+) complexes with high stereochemical fidelity?

• Methodological Answer : Begin with chiral precursors like (2S)-2-aminopentanedioate esters (e.g., diethyl or benzyl/tert-butyl derivatives) to preserve stereochemistry (https://www.chembase.cn/molecule-295020.html ). Use iron(II) salts (e.g., FeSO₄) under inert conditions to avoid oxidation. Purification via recrystallization or chiral column chromatography ensures enantiomeric purity. Monitor reaction progress using chiral HPLC or circular dichroism (CD) spectroscopy .

Q. Which spectroscopic techniques are critical for characterizing the iron(II) coordination environment in this complex?

• Methodological Answer : Employ a combination of:

• Mössbauer spectroscopy to confirm the oxidation state (Fe²⁺) and ligand-field symmetry .
• EPR spectroscopy (at low temperatures) to detect paramagnetic species, though Fe²⁺ is typically EPR-silent unless in specific ligand fields .
• UV-Vis spectroscopy to identify d-d transitions and ligand-to-metal charge transfer (LMCT) bands .

Q. How can researchers assess the solubility and stability of (2S)-2-aminopentanedioate;iron(2+) in aqueous vs. organic solvents?

• Methodological Answer : Conduct solubility tests in DMSO, methanol, and buffered aqueous solutions (pH 4–8). Stability is evaluated via time-course UV-Vis or NMR to detect decomposition (e.g., oxidation to Fe³⁺ or ester hydrolysis). For aqueous systems, use chelating agents (e.g., EDTA) to mitigate metal hydrolysis .

Advanced Research Questions

Q. How can contradictory data on the redox behavior of (2S)-2-aminopentanedioate;iron(2+) in biological systems be resolved?

• Methodological Answer : Design controlled experiments to isolate variables:

• Compare anaerobic vs. aerobic conditions to assess O₂-mediated oxidation .
• Use cyclic voltammetry to measure formal reduction potentials.
• Validate findings with in vitro enzymatic assays (e.g., peroxidase or catalase activity) to contextualize redox interactions . Statistical tools like ANOVA can quantify significance in replicate studies .

Q. What strategies are effective for probing the stereochemical influence of (2S)-2-aminopentanedioate on iron(II) reactivity in catalytic processes?

• Methodological Answer :

• Synthesize enantiomeric analogs (e.g., (2R)-isomer) and compare catalytic efficiency in asymmetric reactions (e.g., hydroxylation) .
• Use X-ray crystallography or DFT calculations to map ligand geometry and metal-ligand bond angles.
• Correlate stereoelectronic effects with kinetic data (e.g., turnover frequency, activation energy) .

Q. How can researchers address discrepancies in reported binding affinities of this complex with biological targets (e.g., enzymes or DNA)?

• Methodological Answer : Standardize assay conditions (pH, ionic strength, temperature) and validate with orthogonal techniques:

• Isothermal Titration Calorimetry (ITC) for thermodynamic parameters.
• Surface Plasmon Resonance (SPR) for real-time binding kinetics.
• Control for non-specific interactions using competitive inhibitors or scrambled nucleic acid sequences . Cross-reference with crystallographic data to resolve structural ambiguities .

Methodological Guidance for Data Analysis

Q. What statistical approaches are recommended for analyzing variability in stability studies of (2S)-2-aminopentanedioate;iron(2+)?

• Answer : Apply regression models to assess pH- or temperature-dependent degradation kinetics. Use principal component analysis (PCA) to identify dominant factors influencing stability. Report confidence intervals and p-values for degradation rates, adhering to guidelines for chemical data reproducibility .

Q. How to design a robust experimental workflow for studying the compound’s role in metalloenzyme mimicry?

• Answer :

• Step 1 : Synthesize the complex with isotopically labeled iron (⁵⁷Fe) for Mössbauer studies.
• Step 2 : Perform stopped-flow kinetics to measure substrate turnover rates.
• Step 3 : Compare activity with native enzymes using Michaelis-Menten analysis.
• Step 4 : Validate mechanistic hypotheses with mutagenesis studies or computational docking simulations .

Tables for Key Data Reference

Property	Technique	Key Observations	Reference
Fe²⁺ Oxidation State	Mössbauer Spectroscopy	Quadrupole splitting ΔE₀ = 1.2–1.5 mm/s
Stereochemical Purity	Chiral HPLC	>99% ee for (2S)-configured ligand
Aqueous Stability (pH 7.4)	UV-Vis Kinetics	t₁/₂ = 48 h (no chelators), t₁/₂ = 120 h (EDTA)